Cas no 84434-22-0 (Benzene,3-(1,1-dimethylethyl)-1,5-dimethyl-2,4-dinitro-)

• Product Name: Benzene,3-(1,1-dimethylethyl)-1,5-dimethyl-2,4-dinitro-
• CAS No: 84434-22-0
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 731768
• PubChem ID: 3019859
• Update Time: 2025-04-19

Benzene,3-(1,1-dimethylethyl)-1,5-dimethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,3-(1,1-dimethylethyl)-1,5-dimethyl-2,4-dinitro-
• 3-tert-butyl-1,5-dimethyl-2,4-dinitrobenzene
• 5-tert-butyl-4,6-dinitro-m-xylene
• EINECS 282-822-1
• DTXSID50233402
• 3-(1,1-DIMETHYLETHYL)-1,5-DIMETHYL-2,4-DINITROBENZENE
• SCHEMBL4924130
• NS00038507
• LR57TMF6F3
• Benzene, 3-(1,1-dimethylethyl)-1,5-dimethyl-2,4-dinitro-
• UNII-LR57TMF6F3
• 84434-22-0

• Inchi： 1S/C12H16N2O4/c1-7-6-8(2)11(14(17)18)9(12(3,4)5)10(7)13(15)16/h6H,1-5H3
• InChI Key： ZHFGLQLHVTZCGJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC(C)=C(C=1C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.6Ų